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Compound of Interest

Compound Name:
Methyl 3-hydroxy-2-

methylbenzoate

Cat. No.: B1314078 Get Quote

For Immediate Reference: Key Safety and Handling Information

This guide provides essential safety protocols and logistical plans for the handling and disposal

of Methyl 3-hydroxy-2-methylbenzoate (CAS No. 55289-05-9). Designed for researchers and

laboratory professionals, this document outlines the necessary personal protective equipment

(PPE), step-by-step operational procedures, and compliant disposal methods to ensure a safe

and efficient workflow.

Personal Protective Equipment (PPE) at a Glance
A thorough risk assessment should be conducted before handling Methyl 3-hydroxy-2-
methylbenzoate. The following table summarizes the required PPE based on available safety

data.
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PPE Category Specification Rationale

Hand Protection

Butyl rubber or Viton® gloves.

Nitrile gloves are not

recommended for extended

contact.

Methyl 3-hydroxy-2-

methylbenzoate is an aromatic

ester. Nitrile gloves offer poor

resistance to this chemical

class.[1] Butyl rubber gloves

provide good protection

against esters, while Viton®

gloves are resistant to

aromatic hydrocarbons.[2]

Eye Protection

Chemical safety goggles. A

face shield should be worn if

there is a splash hazard.

Protects against eye irritation

or serious eye damage.[3]

Respiratory Protection

NIOSH-approved respirator

with organic vapor cartridges.

To be used in case of

inadequate ventilation or for

spill cleanup.

The substance may cause

respiratory irritation.[4][5][6]

Skin and Body Protection

Laboratory coat. A chemically

resistant apron and sleeves

are recommended for larger

quantities.

Prevents skin contact and

contamination of personal

clothing.[3][7]

Operational Plan: From Receipt to Use
Adherence to a strict operational protocol is paramount to minimize exposure and ensure

experimental integrity.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[7][8]

Keep away from incompatible materials such as strong oxidizing agents.[8]
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2. Engineering Controls:

All handling of solid Methyl 3-hydroxy-2-methylbenzoate should be performed in a certified

chemical fume hood to control dust and vapors.[7]

Ensure an eyewash station and safety shower are readily accessible in the immediate work

area.[3]

3. Handling and Preparation:

Before handling, ensure all required PPE is correctly donned.

When weighing, use a balance inside the fume hood or in a ventilated enclosure.

Avoid generating dust.[5][6] If dust is generated, use appropriate respiratory protection.

For dissolution, add the solid to the solvent slowly to avoid splashing.

4. Spill Response:

In case of a small spill, wear appropriate PPE, cover the spill with an inert absorbent material

(e.g., vermiculite, sand), and sweep it into a labeled, sealed container for disposal.[5][6]

For larger spills, evacuate the area and follow emergency procedures.

Disposal Plan: Responsible Waste Management
Proper disposal of Methyl 3-hydroxy-2-methylbenzoate and associated contaminated

materials is crucial to prevent environmental contamination and ensure regulatory compliance.

1. Unused or Waste Product:

Dispose of unused or waste Methyl 3-hydroxy-2-methylbenzoate as hazardous chemical

waste.

It may be dissolved in a combustible solvent and incinerated in a licensed chemical

incinerator.[6]
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All waste containers must be clearly labeled with the contents.

2. Contaminated Materials:

All disposable PPE (gloves, etc.) that has come into contact with the chemical should be

collected in a designated, sealed waste bag and disposed of as hazardous waste.

Contaminated labware should be decontaminated with a suitable solvent before washing or

disposed of as hazardous waste.

3. Regulatory Compliance:

All disposal must be in accordance with local, state, and federal regulations.[9] Consult with

your institution's Environmental Health and Safety (EHS) department for specific guidance.

Experimental Workflow
The following diagram illustrates the standard workflow for handling Methyl 3-hydroxy-2-
methylbenzoate in a laboratory setting.
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Workflow for Handling Methyl 3-hydroxy-2-methylbenzoate
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Caption: Safe handling workflow from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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